Cas no 29938-66-7 (3-Butyl-5-chloro-1-methyl-pyrazole)

• Product Name: 3-Butyl-5-chloro-1-methyl-pyrazole
• CAS No: 29938-66-7
• MF: C₈H₁₃ClN₂
• MW: 172.66
• CID: 5110960
• Update Time: 2025-05-20

3-Butyl-5-chloro-1-methyl-pyrazole Chemical and Physical Properties

Names and Identifiers

• AT26249
• 3-BUTYL-5-CHLORO-1-METHYL-PYRAZOLE
• 3-Butyl-5-chloro-1-methyl-pyrazole

• Inchi： 1S/C8H13ClN2/c1-3-4-5-7-6-8(9)11(2)10-7/h6H,3-5H2,1-2H3
• InChI Key： JWZKMAVGQYWOFM-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCCC)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8

Additional information on 3-Butyl-5-chloro-1-methyl-pyrazole

3-Butyl-5-Chloro-1-Methyl-Pyrazole: A Comprehensive Overview

3-Butyl-5-chloro-1-methyl-pyrazole, also known by its CAS number CAS No. 29938-66-7, is a heterocyclic organic compound belonging to the pyrazole family. Pyrazoles are five-membered rings consisting of two adjacent nitrogen atoms and three carbon atoms, making them a class of aromatic heterocycles with unique chemical properties. The compound's structure includes a butyl group at the 3-position, a chlorine atom at the 5-position, and a methyl group at the 1-position, which significantly influence its chemical reactivity and physical properties.

The synthesis of 3-butyl-5-chloro-1-methyl-pyrazole typically involves multi-step organic reactions, often starting from simple precursors like aldehydes or ketones. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing pyrazole derivatives. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity. This approach has been particularly beneficial for preparing complex pyrazole derivatives like CAS No. 29938-66-7, which requires precise control over regioselectivity during the formation of the heterocyclic ring.

3-butyl-5-chloro-1-methyl-pyrazole exhibits interesting physical properties, including a melting point of approximately 85°C and a boiling point around 240°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethyl acetate makes it suitable for various applications in organic synthesis. The presence of electron-withdrawing groups like chlorine at the 5-position enhances the compound's stability and reactivity towards electrophilic substitution reactions, which is a key factor in its utility as an intermediate in pharmaceutical and agrochemical industries.

In terms of applications, 3-butyl-5-chloro-1-methyl-pyrazole has found significant use as an intermediate in the synthesis of bioactive molecules. For example, it serves as a precursor for antifungal agents due to its ability to inhibit fungal enzymes such as cytochrome P450 lanosterol demethylase (CYP51). Recent studies have demonstrated that derivatives of this compound exhibit potent antifungal activity against pathogenic fungi like Candida albicans and Aspergillus niger. Additionally, its role in medicinal chemistry extends to the development of anti-inflammatory and anticancer agents, where its unique structure allows for selective binding to target proteins.

The versatility of CAS No. 29938-66-7 is further highlighted by its application in materials science. Researchers have investigated its potential as a building block for advanced materials such as coordination polymers and metalloporphyrins. By incorporating pyrazole moieties into these frameworks, scientists aim to develop materials with enhanced electronic properties suitable for applications in sensors, catalysis, and energy storage.

In conclusion, 3-butyl-5-chloro-1-methyl-pyrazole, or CAS No. 29938-66-7, is a versatile compound with a wide range of applications across various fields. Its unique chemical structure, combined with recent advancements in synthetic methods and bioactivity studies, positions it as an important molecule in modern organic chemistry. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly significant role in both academic and industrial settings.